Tcp (antiseptic)
CAS No.: 80186-96-5
Cat. No.: VC1651193
Molecular Formula: C13H12Cl2I2O4
Molecular Weight: 556.94 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 80186-96-5 |
|---|---|
| Molecular Formula | C13H12Cl2I2O4 |
| Molecular Weight | 556.94 g/mol |
| IUPAC Name | 2-hydroxybenzoic acid;molecular chlorine;molecular iodine;phenol |
| Standard InChI | InChI=1S/C7H6O3.C6H6O.Cl2.I2/c8-6-4-2-1-3-5(6)7(9)10;7-6-4-2-1-3-5-6;2*1-2/h1-4,8H,(H,9,10);1-5,7H;; |
| Standard InChI Key | SCPACKQTGZXYBY-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)O.C1=CC=C(C(=C1)C(=O)O)O.ClCl.II |
| Canonical SMILES | C1=CC=C(C=C1)O.C1=CC=C(C(=C1)C(=O)O)O.ClCl.II |
Introduction
Definition and Overview of TCP Antiseptic
TCP is a mild antiseptic liquid that serves dual functions: fighting infection and easing pain. It is primarily used for the treatment of various skin conditions, wounds, sore throats, and mouth ulcers. The product gets its name from its original chemical formulation, Trichlorophenylmethyliodosalicyl, though this compound is no longer used in modern formulations . TCP has become synonymous with antiseptic properties in the UK market, with its distinctive medicinal smell being widely recognized as the generic scent of antiseptics .
Historical Development
Origins and Early Formulation
TCP was first introduced in 1918, making it one of the oldest consistently available antiseptic preparations on the market . The product originally contained trichlorophenylmethyliodosalicyl as its active ingredient, which gave rise to the brand name "TCP" . Historical analysis of early TCP formulations reveals a complex mixture of ingredients including chlorine, iodine, bromine, phenol, and salicylic acid in specific proportions .
Evolution of Formulation
In the 1950s, a significant reformulation occurred when trichlorophenylmethyliodosalicyl was replaced by a mixture of phenol and halogenated phenols as the active ingredients . This change in formulation maintained the product's efficacy while potentially improving its safety profile. Labels from historical bottles indicate that early versions contained "a solution of halogenated phenolic bodies in water" with specific percentages of chlorine, iodine, bromine, phenol, and salicylic acid .
Ownership and Manufacturing
Originally produced by Pfizer, the TCP brand has undergone changes in ownership. In 2004, Omega Pharma acquired the rights to TCP from Pfizer for strategic reasons . Currently, TCP is manufactured by Laboratoires Chemineau in Vouvray, France, and distributed in the United Kingdom by Omega Pharma .
Chemical Composition and Active Ingredients
Current Formulation
The contemporary formulation of TCP contains two primary active ingredients:
Table 1: Active Ingredients in Current TCP Antiseptic Liquid
| Active Ingredient | Concentration (w/v) |
|---|---|
| Halogenated Phenols | 0.68% |
| Phenol | 0.175% |
These active ingredients are responsible for the antiseptic and analgesic properties of TCP .
Inactive Ingredients
In addition to the active components, TCP contains several excipients that contribute to its physical properties and stability:
Table 2: Inactive Ingredients in TCP Antiseptic Liquid
| Ingredient | Function |
|---|---|
| Glycerol | Humectant, solvent |
| Concentrated Phosphoric Acid | pH adjuster |
| E104 (Quinoline Yellow) | Colorant |
| Water | Solvent |
These components give TCP its characteristic appearance and consistency .
Historical Composition Analysis
An analysis of a historical TCP bottle from before the 1950s reformulation revealed the following composition:
Table 3: Historical TCP Composition
| Ingredient | Percentage |
|---|---|
| Chlorine | 0.4% |
| Iodine | 0.11% |
| Bromine | minute trace |
| Phenol | 0.63% |
| Salicylic acid | 0.045% |
The formulation also noted "partial elimination of the ionisable halides" .
| Form | Description | Available Sizes |
|---|---|---|
| Liquid | Clear yellow solution | 50ml, 100ml, 200ml, 500ml |
| Throat Lozenges | Solid form for throat relief | Various pack sizes |
| Ointment (discontinued) | Semi-solid preparation | 30g |
| Spray plaster | Aerosol application | Various sizes |
The liquid form is the most common and versatile presentation of TCP .
Therapeutic Uses and Applications
Skin Applications
TCP has various applications for skin conditions and external wounds:
Table 5: Skin Applications of TCP Antiseptic
| Condition | Application Method | Recommended Dilution |
|---|---|---|
| Cuts and grazes | Apply freely | 1 part TCP to 1 part water |
| Bites and stings | Apply freely | 1 part TCP to 1 part water |
| Boils, spots, pimples | Dab with cotton bud | Undiluted, every 4 hours |
| Minor burns and scalds | Apply freely | 1 part TCP to 1 part water |
In emergency situations, TCP may be used undiluted on external wounds .
Oral and Throat Applications
TCP is also effective for various oral and throat conditions:
Table 6: Oral and Throat Applications of TCP
| Condition | Application Method | Recommended Dilution |
|---|---|---|
| Sore throats | Gargle | 1 part TCP to 5 parts water |
| Mouth ulcers | Dab directly | Undiluted, three times daily |
| Bad breath | Rinse after meals | 1 part TCP to 5 parts water |
| Gum infections | Apply directly | Undiluted, three times daily |
It is important to note that TCP solution should never be swallowed when used as a gargle or mouthwash .
Scientific Research and Antimicrobial Efficacy
Antimicrobial Properties
The active ingredients in TCP demonstrate significant antimicrobial activity against a range of pathogens:
Table 7: Antimicrobial Spectrum of TCP Components
| Component | Effective Against |
|---|---|
| Phenol | Broad-spectrum bactericidal activity |
| Halogenated phenols | Enhanced activity against various bacteria |
Phenol kills bacteria by disrupting the cell membrane, causing the contents of the bacterial cell to leak out, which ultimately leads to bacterial death .
| Contraindication/Warning | Details |
|---|---|
| Allergic skin conditions | Should not be used by individuals with allergic skin conditions |
| Sensitivity to ingredients | Contraindicated in those sensitive to phenols |
| Ingestion | Should never be swallowed |
| Use in cats | Toxic to felines due to phenol content |
| Contact with eyes | Should be avoided |
| Prolonged use | If symptoms persist for more than 14 days, medical advice should be sought |
These precautions ensure the safe use of TCP antiseptic .
Comparative Analysis with Other Antiseptics
TCP differs from other common antiseptics in several aspects:
Table 9: Comparative Analysis of TCP with Other Antiseptics
| Antiseptic | Active Components | Primary Uses | Comparative Notes |
|---|---|---|---|
| TCP | Phenol, halogenated phenols | Cuts, grazes, sore throats, mouth ulcers | Dual action: fights infection and relieves pain |
| Savlon | Chlorhexidine gluconate, cetrimide | General skin hygiene, minor wounds | Often available as cream, more soothing for skin irritations |
| Povidone-iodine | Iodine | Surgical preparations | Broader antimicrobial spectrum than TCP |
| Hydrogen peroxide | H₂O₂ | Wound cleaning | Bubbling action aids in debris removal |
| Chlorhexidine | Chlorhexidine compounds | Medical settings, mouthwash | Provides more persistent antimicrobial activity than TCP |
| Alcohol-based hand gels | Ethanol or isopropyl alcohol | Hand disinfection | Fast-evaporating, convenient for quick disinfection |
| Tea tree oil | Natural terpenes | Natural antiseptic, cosmetic products | Natural alternative with soothing properties |
Each antiseptic has specific advantages depending on the application context .
TCP Antiseptic: A Comprehensive Analysis of Properties, Applications, and Research Findings
TCP antiseptic is a mild yet effective topical antimicrobial solution with a long-standing presence in healthcare, particularly in the United Kingdom. This article provides an in-depth examination of TCP's composition, historical development, applications, and scientific research findings. The distinctive medicinal odor of TCP has made it one of the most recognizable antiseptic products, with a versatile range of applications for both external and internal use.
Definition and Overview of TCP Antiseptic
TCP is a mild antiseptic liquid that serves dual functions: fighting infection and easing pain. It is primarily used for the treatment of various skin conditions, wounds, sore throats, and mouth ulcers. The product gets its name from its original chemical formulation, Trichlorophenylmethyliodosalicyl, though this compound is no longer used in modern formulations . TCP has become synonymous with antiseptic properties in the UK market, with its distinctive medicinal smell being widely recognized as the generic scent of antiseptics .
Historical Development
Origins and Early Formulation
TCP was first introduced in 1918, making it one of the oldest consistently available antiseptic preparations on the market . The product originally contained trichlorophenylmethyliodosalicyl as its active ingredient, which gave rise to the brand name "TCP" . Historical analysis of early TCP formulations reveals a complex mixture of ingredients including chlorine, iodine, bromine, phenol, and salicylic acid in specific proportions .
Evolution of Formulation
In the 1950s, a significant reformulation occurred when trichlorophenylmethyliodosalicyl was replaced by a mixture of phenol and halogenated phenols as the active ingredients . This change in formulation maintained the product's efficacy while potentially improving its safety profile. Labels from historical bottles indicate that early versions contained "a solution of halogenated phenolic bodies in water" with specific percentages of chlorine, iodine, bromine, phenol, and salicylic acid .
Ownership and Manufacturing
Originally produced by Pfizer, the TCP brand has undergone changes in ownership. In 2004, Omega Pharma acquired the rights to TCP from Pfizer for strategic reasons . Currently, TCP is manufactured by Laboratoires Chemineau in Vouvray, France, and distributed in the United Kingdom by Omega Pharma .
Chemical Composition and Active Ingredients
Current Formulation
The contemporary formulation of TCP contains two primary active ingredients:
Table 1: Active Ingredients in Current TCP Antiseptic Liquid
| Active Ingredient | Concentration (w/v) |
|---|---|
| Halogenated Phenols | 0.68% |
| Phenol | 0.175% |
These active ingredients are responsible for the antiseptic and analgesic properties of TCP .
Inactive Ingredients
In addition to the active components, TCP contains several excipients that contribute to its physical properties and stability:
Table 2: Inactive Ingredients in TCP Antiseptic Liquid
| Ingredient | Function |
|---|---|
| Glycerol | Humectant, solvent |
| Concentrated Phosphoric Acid | pH adjuster |
| E104 (Quinoline Yellow) | Colorant |
| Water | Solvent |
These components give TCP its characteristic appearance and consistency .
Historical Composition Analysis
An analysis of a historical TCP bottle from before the 1950s reformulation revealed the following composition:
Table 3: Historical TCP Composition
| Ingredient | Percentage |
|---|---|
| Chlorine | 0.4% |
| Iodine | 0.11% |
| Bromine | minute trace |
| Phenol | 0.63% |
| Salicylic acid | 0.045% |
The formulation also noted "partial elimination of the ionisable halides" .
| Form | Description | Available Sizes |
|---|---|---|
| Liquid | Clear yellow solution | 50ml, 100ml, 200ml, 500ml |
| Throat Lozenges | Solid form for throat relief | Various pack sizes |
| Ointment (discontinued) | Semi-solid preparation | 30g |
| Spray plaster | Aerosol application | Various sizes |
The liquid form is the most common and versatile presentation of TCP .
Therapeutic Uses and Applications
Skin Applications
TCP has various applications for skin conditions and external wounds:
Table 5: Skin Applications of TCP Antiseptic
| Condition | Application Method | Recommended Dilution |
|---|---|---|
| Cuts and grazes | Apply freely | 1 part TCP to 1 part water |
| Bites and stings | Apply freely | 1 part TCP to 1 part water |
| Boils, spots, pimples | Dab with cotton bud | Undiluted, every 4 hours |
| Minor burns and scalds | Apply freely | 1 part TCP to 1 part water |
In emergency situations, TCP may be used undiluted on external wounds .
Oral and Throat Applications
TCP is also effective for various oral and throat conditions:
Table 6: Oral and Throat Applications of TCP
| Condition | Application Method | Recommended Dilution |
|---|---|---|
| Sore throats | Gargle | 1 part TCP to 5 parts water |
| Mouth ulcers | Dab directly | Undiluted, three times daily |
| Bad breath | Rinse after meals | 1 part TCP to 5 parts water |
| Gum infections | Apply directly | Undiluted, three times daily |
It is important to note that TCP solution should never be swallowed when used as a gargle or mouthwash .
Scientific Research and Antimicrobial Efficacy
Antimicrobial Properties
The active ingredients in TCP demonstrate significant antimicrobial activity against a range of pathogens:
Table 7: Antimicrobial Spectrum of TCP Components
| Component | Effective Against |
|---|---|
| Phenol | Broad-spectrum bactericidal activity |
| Halogenated phenols | Enhanced activity against various bacteria |
Phenol kills bacteria by disrupting the cell membrane, causing the contents of the bacterial cell to leak out, which ultimately leads to bacterial death .
| Contraindication/Warning | Details |
|---|---|
| Allergic skin conditions | Should not be used by individuals with allergic skin conditions |
| Sensitivity to ingredients | Contraindicated in those sensitive to phenols |
| Ingestion | Should never be swallowed |
| Use in cats | Toxic to felines due to phenol content |
| Contact with eyes | Should be avoided |
| Prolonged use | If symptoms persist for more than 14 days, medical advice should be sought |
These precautions ensure the safe use of TCP antiseptic .
Comparative Analysis with Other Antiseptics
TCP differs from other common antiseptics in several aspects:
Table 9: Comparative Analysis of TCP with Other Antiseptics
| Antiseptic | Active Components | Primary Uses | Comparative Notes |
|---|---|---|---|
| TCP | Phenol, halogenated phenols | Cuts, grazes, sore throats, mouth ulcers | Dual action: fights infection and relieves pain |
| Savlon | Chlorhexidine gluconate, cetrimide | General skin hygiene, minor wounds | Often available as cream, more soothing for skin irritations |
| Povidone-iodine | Iodine | Surgical preparations | Broader antimicrobial spectrum than TCP |
| Hydrogen peroxide | H₂O₂ | Wound cleaning | Bubbling action aids in debris removal |
| Chlorhexidine | Chlorhexidine compounds | Medical settings, mouthwash | Provides more persistent antimicrobial activity than TCP |
| Alcohol-based hand gels | Ethanol or isopropyl alcohol | Hand disinfection | Fast-evaporating, convenient for quick disinfection |
| Tea tree oil | Natural terpenes | Natural antiseptic, cosmetic products | Natural alternative with soothing properties |
Each antiseptic has specific advantages depending on the application context .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume